Cas no 116150-20-0 (1-Acetylpyrrolidin-2-ylboronic Acid)
116150-20-0 structure
Product Name:1-Acetylpyrrolidin-2-ylboronic Acid
CAS No:116150-20-0
MF:C6H12BNO3
MW:156.975381851196
CID:132554
PubChem ID:45086095
Update Time:2025-04-19
1-Acetylpyrrolidin-2-ylboronic Acid Chemical and Physical Properties
Names and Identifiers
-
- (1-Acetylpyrrolidin-2-yl)boronic acid
- Boronic acid,(1-acetyl-2-pyrrolidinyl)- (9CI)
- 1-Acetylpyrrolidin-2-ylboronic acid
- C6H12BNO3
- AKOS015999307
- SCHEMBL15335279
- 116150-20-0
- A893608
- DTXSID20665877
- (1-Acetylpyrrolidin-2-yl)boronicacid
- Boronic acid, (1-acetyl-2-pyrrolidinyl)- (9CI)
- 1-Acetylpyrrolidin-2-ylboronic Acid
-
- MDL： MFCD18383203
- Inchi： 1S/C6H12BNO3/c1-5(9)8-4-2-3-6(8)7(10)11/h6,10-11H,2-4H2,1H3
- InChI Key： WTJDJKWJLYRNPJ-UHFFFAOYSA-N
- SMILES： OB(C1CCCN1C(C)=O)O
Computed Properties
- Exact Mass: 157.09100
- Monoisotopic Mass: 157.0910234g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- PSA: 60.77000
- LogP: -0.63290
1-Acetylpyrrolidin-2-ylboronic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A187663-10mg |
1-Acetylpyrrolidin-2-ylboronic Acid |
116150-20-0 | 10mg |
$ 190.00 | 2023-04-19 | ||
| TRC | A187663-25mg |
1-Acetylpyrrolidin-2-ylboronic Acid |
116150-20-0 | 25mg |
$ 374.00 | 2023-04-19 | ||
| TRC | A187663-50mg |
1-Acetylpyrrolidin-2-ylboronic Acid |
116150-20-0 | 50mg |
$ 574.00 | 2023-04-19 | ||
| TRC | A187663-100mg |
1-Acetylpyrrolidin-2-ylboronic Acid |
116150-20-0 | 100mg |
$ 821.00 | 2023-04-19 | ||
| Matrix Scientific | 091561-250mg |
(1-Acetylpyrrolidin-2-yl)boronic acid, 95+% |
116150-20-0 | 95+% | 250mg |
$605.00 | 2021-06-28 | |
| Matrix Scientific | 091561-1g |
(1-Acetylpyrrolidin-2-yl)boronic acid, 95+% |
116150-20-0 | 95+% | 1g |
$1,328.00 | 2021-06-28 | |
| Chemenu | CM136382-1g |
(1-Acetylpyrrolidin-2-yl)boronic acid |
116150-20-0 | 95% | 1g |
$*** | 2023-04-03 | |
| Alichem | A109006395-1g |
(1-Acetylpyrrolidin-2-yl)boronic acid |
116150-20-0 | 95% | 1g |
524.16 USD | 2021-06-01 | |
| A2B Chem LLC | AA15057-100mg |
(1-Acetylpyrrolidin-2-yl)boronic acid |
116150-20-0 | ≥ 96 % | 100mg |
$739.00 | 2024-04-20 | |
| A2B Chem LLC | AA15057-250mg |
(1-Acetylpyrrolidin-2-yl)boronic acid |
116150-20-0 | ≥ 96 % | 250mg |
$1406.00 | 2024-04-20 |
1-Acetylpyrrolidin-2-ylboronic Acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
116150-20-0 (1-Acetylpyrrolidin-2-ylboronic Acid) Related Products
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- 915283-66-8(Boronic acid,B-[1-[2-[(2,2-dimethyl-1-oxopropyl)amino]acetyl]-2-pyrrolidinyl]-)
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